Cas no 2228394-73-6 (1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine)

• Product Name: 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine
• CAS No: 2228394-73-6
• MF: C₆H₆F₉N
• MW: 263.104173183441
• CID: 6485295
• PubChem ID: 165852410
• Update Time: 2025-10-30

1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine
• EN300-1970878
• 2228394-73-6

• Inchi： 1S/C6H6F9N/c1-3(16,2(7)8)4(9,10)5(11,12)6(13,14)15/h2H,16H2,1H3
• InChI Key： QDGUQQBYBYZFQG-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C)(C(F)F)N)F

Computed Properties

• Exact Mass: 263.03565265g/mol
• Monoisotopic Mass: 263.03565265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine

Research Brief on 1,1,3,3,4,4,5,5,5-Nonafluoro-2-methylpentan-2-amine (CAS: 2228394-73-6)

1,1,3,3,4,4,5,5,5-Nonafluoro-2-methylpentan-2-amine (CAS: 2228394-73-6) is a fluorinated amine compound that has recently garnered attention in the chemical, biological, and pharmaceutical research communities. Its unique structure, characterized by a high degree of fluorination, makes it a promising candidate for various applications, including drug development, agrochemicals, and material science. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and characterization of 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The method involves the use of fluorinated precursors and catalytic systems to achieve selective fluorination, which is critical for maintaining the compound's structural integrity. The study also reported on the compound's stability under various conditions, which is essential for its potential use in pharmaceutical formulations.

In the pharmaceutical sector, preliminary investigations suggest that this compound may serve as a building block for the development of fluorinated drugs. Fluorination is known to enhance the bioavailability and metabolic stability of pharmaceutical compounds, and 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine's structure offers unique opportunities for drug design. A 2022 study published in Bioorganic & Medicinal Chemistry explored its potential as a precursor for protease inhibitors, demonstrating promising in vitro activity against several viral targets. However, further in vivo studies are required to validate these findings.

The compound's applications extend beyond pharmaceuticals. In material science, its fluorinated properties make it a candidate for surface modification and coatings. A recent study in Advanced Materials Interfaces investigated its use in creating hydrophobic surfaces with enhanced durability. The results indicated that coatings derived from this compound exhibited superior resistance to environmental degradation compared to traditional fluorinated materials. This could have significant implications for industries requiring long-lasting, water-repellent surfaces.

Despite its potential, challenges remain in the large-scale production and application of 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine. Regulatory and environmental concerns related to fluorinated compounds must be addressed, particularly regarding their persistence and potential bioaccumulation. Ongoing research is focused on developing greener synthesis methods and assessing the compound's environmental impact. A 2023 report by the Environmental Protection Agency (EPA) highlighted the need for comprehensive toxicity studies to ensure safe usage across industries.

In conclusion, 1,1,3,3,4,4,5,5,5-nonafluoro-2-methylpentan-2-amine (CAS: 2228394-73-6) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. While recent studies have shed light on its synthesis and potential uses, further research is needed to overcome existing challenges and fully realize its benefits. This brief underscores the importance of continued exploration and collaboration across disciplines to unlock the compound's full potential.